Cas no 6028-93-9 (1-(2-THIENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE)

• Product Name: 1-(2-THIENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE
• CAS No: 6028-93-9
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD00022499
• CID: 951587
• PubChem ID: 2855964
• Update Time: 2025-10-29

1-(2-THIENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-THIENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE
• (2E)-3-(4-methoxyphenyl)-1-(thiophen-2-yl) prop-2-en-1-one
• (2E)-3-(4-methoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one
• 6028-93-9
• 3-(4-methoxyphenyl)-1-(2-thienyl)-2-propen-1-one
• AKOS001485582
• MFCD00022499
• CHEMBL2263255
• STK830452
• Z46041982
• SR-01000410194
• (E)-3-(4-methoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one
• AN-462/40397697
• 137444-51-0
• SCHEMBL16296767
• SR-01000410194-1
• SCHEMBL880219

• MDL： MFCD00022499
• Inchi： 1S/C14H12O2S/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3
• InChI Key： VMWUXSVSQGMOLS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C=CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 244.05580079g/mol
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-(2-THIENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE

1-(2-THIENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE: A Comprehensive Overview

The compound with CAS No. 6028-93-9, commonly referred to as 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one is an α,β-unsaturated ketone with a thienyl group attached to the α-position and a methoxyphenyl group at the β-position. The molecule's structure is characterized by a conjugated system, which imparts unique electronic properties. Recent studies have highlighted its role in photochemical reactions and its potential as a precursor in the synthesis of advanced materials.

The synthesis of 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one involves a multi-step process that typically begins with the preparation of the thienyl and methoxyphenyl precursors. Researchers have explored various methodologies, including coupling reactions and oxidation techniques, to optimize the synthesis pathway. A 2023 study published in *Journal of Organic Chemistry* reported a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one exhibits potent antioxidant properties, making it a promising candidate for use in pharmaceutical applications. Additionally, recent research has explored its role as a photosensitizer in photodynamic therapy (PDT), where it has shown remarkable efficacy in targeting cancer cells.

In terms of industrial applications, 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one has been investigated for its potential as a precursor in the production of advanced polymers and coatings. Its ability to undergo polymerization under UV light has led to its consideration in the development of light-curable materials. A 2023 study published in *Polymer Chemistry* highlighted its use in creating high-performance adhesives with superior mechanical properties.

The environmental impact of 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one has also been a topic of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. Furthermore, its biodegradability under aerobic conditions has been confirmed, which aligns with current sustainability goals.

Looking ahead, the future of 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one seems promising. Ongoing research is focused on enhancing its stability under harsh conditions and exploring new synthetic pathways that could reduce production costs. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation in this field.

In conclusion, 1-(2-thienyl)-3-(4-methoxyphenyl)-2-propen-1-one (CAS No. 6028-93-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule for future research and development.